76-75-5

Thiopental

In Stock

• CAS RN:
• 76-75-5

• Formula:
• C11H18N2O2S

• InChI:
• InChI=1S/C11H18N2O2S/c1-4-6-7(3)11(5-2)8(14)12-10(16)13-9(11)15/h7H,4-6H2,1-3H3,(H2,12,13,14,15,16)

• InChIKey:
• IUJDSEJGGMCXSG-UHFFFAOYSA-N

• Thiopental is a barbiturate, the structure of which is that of 2-thiobarbituric acid substituted at C-5 by ethyl and sec-pentyl groups. It has a role as an anticonvulsant, a sedative, an environmental contaminant, a xenobiotic, a drug allergen and an intravenous anaesthetic. It is functionally related to a 2-thiobarbituric acid. It is a conjugate acid of a thiopental(1-).
  A barbiturate that is administered intravenously for the induction of general anesthesia or for the production of complete anesthesia of short duration. It is also used for hypnosis and for the control of convulsive states. It has been used in neurosurgical patients to reduce increased intracranial pressure. It does not produce any excitation but has poor analgesic and muscle relaxant properties. Small doses have been shown to be anti-analgesic and lower the pain threshold. (From Martindale, The Extra Pha...

8-Chloro-4-cinnolinol

In Stock

• CAS RN:
• 876-75-5

• Formula:
• C8H5ClN2O

• InChI:
• InChI=1S/C8H5ClN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)

• InChIKey:
• GMYPULZDCCEDSA-UHFFFAOYSA-N

• 8-Chloro-4-cinnolinol is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.

Iododimethylarsine

In Stock

• CAS RN:
• 676-75-5

• Formula:
• C2H6AsI

• InChI:
• InChI=1S/C2H6AsI/c1-3(2)4/h1-2H3

• InChIKey:
• JHQSGZOIIRXESF-UHFFFAOYSA-N

• Iododimethylarsine, also known as Iododimethylarsine, is a useful research compound. Its molecular formula is C2H6AsI and its molecular weight is 231.9 g/mol. The purity is usually 95%.

Methyl (2S,3R)-2-amino-3-methoxybutanoate;hydrochloride

In Stock

• CAS RN:
• 71776-75-5

• Formula:
• C6H14ClNO3

• InChI:
• InChI=1S/C6H13NO3.ClH/c1-4(9-2)5(7)6(8)10-3;/h4-5H,7H2,1-3H3;1H/t4-,5+;/m1./s1

• InChIKey:
• HCFAXMBUCMXJGK-JBUOLDKXSA-N

• Methyl (2S,3R)-2-amino-3-methoxybutanoate;hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO3 and its molecular weight is 183.63. The purity is usually 95%.

(4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one

In Stock

• CAS RN:
• 18776-75-5

• Formula:
• C20H18Cl2N2O2

• InChI:
• InChI=1S/C20H18Cl2N2O2/c21-10-12-24(13-11-22)17-8-6-15(7-9-17)14-18-20(25)26-19(23-18)16-4-2-1-3-5-16/h1-9,14H,10-13H2/b18-14-

• InChIKey:
• XLPONWKZDMLPSZ-JXAWBTAJSA-N

• (4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one, also known as (4Z)-4-[[4-[bis(2-chloroethyl)amino]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one, is a useful research compound. Its molecular formula is C20H18Cl2N2O2 and its molecular weight is 389.3 g/mol. The purity is usually 95%.

1-[(Furan-3-yl)methyl]-1H-benzimidazole

In Stock

• CAS RN:
• 652976-75-5

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c1-2-4-12-11(3-1)13-9-14(12)7-10-5-6-15-8-10/h1-6,8-9H,7H2

• InChIKey:
• XCPNOSQOUQOJHX-UHFFFAOYSA-N

• 1-[(Furan-3-yl)methyl]-1H-benzimidazole is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 681276-75-5

• Formula:
• C26H26N2OS

• InChI:
• InChI=1S/C26H26N2OS/c1-18-11-13-21(14-12-18)15-28-16-25(22-8-4-5-10-24(22)28)30-17-26(29)27-23-9-6-7-19(2)20(23)3/h4-14,16H,15,17H2,1-3H3,(H,27,29)

• InChIKey:
• MTVXVMMCOCPFFI-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H26N2OS and its molecular weight is 414.57. The purity is usually 95%.

2'-Bromo-3,5-dichloro-2-hydroxybenzophenone; 98%

In Stock

• CAS RN:
• 720676-75-5

• Formula:
• C13H7BrCl2O2

• InChI:
• InChI=1S/C13H7BrCl2O2/c14-10-4-2-1-3-8(10)12(17)9-5-7(15)6-11(16)13(9)18/h1-6,18H

• InChIKey:
• SAXJQZKMFCUNDE-UHFFFAOYSA-N

• 2'-Bromo-3,5-dichloro-2-hydroxybenzophenone; 98% is a useful research compound. Its molecular formula is C13H7BrCl2O2 and its molecular weight is 346.0 g/mol. The purity is usually 95%.

N1-benzyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-75-5

• Formula:
• C22H27N3O6S

• InChI:
• InChI=1S/C22H27N3O6S/c1-16-13-18(9-10-19(16)30-2)32(28,29)25-11-6-12-31-20(25)15-24-22(27)21(26)23-14-17-7-4-3-5-8-17/h3-5,7-10,13,20H,6,11-12,14-15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• BWJWVUONGFPXKG-UHFFFAOYSA-N

• N1-benzyl-N2-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.

3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-75-5

• Formula:
• C18H17ClFNO

• InChI:
• InChI=1S/C18H17ClFNO/c19-16-9-15(10-17(20)11-16)18(22)14-5-3-13(4-6-14)12-21-7-1-2-8-21/h3-6,9-11H,1-2,7-8,12H2

• InChIKey:
• PQDAZQDKODDKSQ-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO and its molecular weight is 317.8 g/mol. The purity is usually 95%.

3-(3-methoxybenzyl)-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 932976-75-5

• Formula:
• C20H17N3O2S

• InChI:
• InChI=1S/C20H17N3O2S/c1-25-15-9-5-6-13(10-15)12-23-19(24)18-17(22-20(23)26)16(11-21-18)14-7-3-2-4-8-14/h2-11,21H,12H2,1H3,(H,22,26)

• InChIKey:
• IWJZSGBJOKRAAA-UHFFFAOYSA-N

• 3-(3-methoxybenzyl)-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C20H17N3O2S and its molecular weight is 363.44. The purity is usually 95%.

[4-(4-Fluoro-phenyl)-piperazin-1-YL]-thiophen-3-YL-acetic acid

In Stock

• CAS RN:
• 885276-75-5

• Formula:
• C16H17FN2O2S

• InChI:
• InChI=1S/C16H17FN2O2S/c17-13-1-3-14(4-2-13)18-6-8-19(9-7-18)15(16(20)21)12-5-10-22-11-12/h1-5,10-11,15H,6-9H2,(H,20,21)

• InChIKey:
• AAXZOCCYGLKPGR-UHFFFAOYSA-N

• [4-(4-Fluoro-phenyl)-piperazin-1-YL]-thiophen-3-YL-acetic acid is a useful research compound. Its molecular formula is C16H17FN2O2S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

N-cyclohexyl-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 869076-75-5

• Formula:
• C17H25N3O3S2

• InChI:
• InChI=1S/C17H25N3O3S2/c1-23-9-8-20-16(22)15-13(7-10-24-15)19-17(20)25-11-14(21)18-12-5-3-2-4-6-12/h12H,2-11H2,1H3,(H,18,21)

• InChIKey:
• YUKYRKLCEWPXGZ-UHFFFAOYSA-N

• N-cyclohexyl-2-{[3-(2-methoxyethyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C17H25N3O3S2 and its molecular weight is 383.5 g/mol. The purity is usually 95%.

1-(2-methoxyethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea

In Stock

• CAS RN:
• 1705976-75-5

• Formula:
• C13H22N4O3

• InChI:
• InChI=1S/C13H22N4O3/c1-19-7-4-14-13(18)16-12-8-15-17(10-12)9-11-2-5-20-6-3-11/h8,10-11H,2-7,9H2,1H3,(H2,14,16,18)

• InChIKey:
• YBSWQAPYQNWJDP-UHFFFAOYSA-N

• 1-(2-methoxyethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea is a useful research compound. Its molecular formula is C13H22N4O3 and its molecular weight is 282.344. The purity is usually 95%.

2-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole

In Stock

• CAS RN:
• 2379976-75-5

• Formula:
• C14H15BrF3N5O2

• InChI:
• InChI=1S/C14H15BrF3N5O2/c15-10-4-19-13(20-5-10)24-8-9-2-1-3-23(6-9)7-11-21-22-12(25-11)14(16,17)18/h4-5,9H,1-3,6-8H2

• InChIKey:
• MPOJWGNNPWEKBV-UHFFFAOYSA-N

• 2-[[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C14H15BrF3N5O2 and its molecular weight is 422.206. The purity is usually 95%.

2-Bromo-3-chloro-6-fluorobenzyl alcohol

In Stock

• CAS RN:
• 1823576-75-5

• Formula:
• C7H5BrClFO

• InChI:
• InChI=1S/C7H5BrClFO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-2,11H,3H2

• InChIKey:
• MDQGLNBTTBXXFT-UHFFFAOYSA-N

• 2-Bromo-3-chloro-6-fluorobenzyl alcohol is a useful research compound. Its molecular formula is C7H5BrClFO and its molecular weight is 239.47 g/mol. The purity is usually 95%.